Cas no 2172216-34-9 (2-2-(hydroxymethyl)bicyclo2.2.1heptan-2-ylpropan-2-ol)

• Product Name: 2-2-(hydroxymethyl)bicyclo2.2.1heptan-2-ylpropan-2-ol
• CAS No: 2172216-34-9
• MF: C₁₁H₂₀O₂
• MW: 184.275303840637
• CID: 5908563
• PubChem ID: 165846654
• Update Time: 2025-06-11

2-2-(hydroxymethyl)bicyclo2.2.1heptan-2-ylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-2-(hydroxymethyl)bicyclo2.2.1heptan-2-ylpropan-2-ol
• 2-[2-(hydroxymethyl)bicyclo[2.2.1]heptan-2-yl]propan-2-ol
• 2172216-34-9
• EN300-1631101

• Inchi： 1S/C11H20O2/c1-10(2,13)11(7-12)6-8-3-4-9(11)5-8/h8-9,12-13H,3-7H2,1-2H3
• InChI Key： REJUOOXYJCNKJA-UHFFFAOYSA-N
• SMILES： OC(C)(C)C1(CO)CC2CCC1C2

Computed Properties

• Exact Mass: 184.146329876g/mol
• Monoisotopic Mass: 184.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 40.5Ų

Additional information on 2-2-(hydroxymethyl)bicyclo2.2.1heptan-2-ylpropan-2-ol

Professional Introduction to Compound with CAS No. 2172216-34-9 and Product Name: 2-2-(hydroxymethyl)bicyclo2.2.1heptan-2-ylpropan-2-ol

2-2-(hydroxymethyl)bicyclo2.2.1heptan-2-ylpropan-2-ol, identified by the CAS number 2172216-34-9, is a compound of significant interest in the field of chemical and pharmaceutical research. This bicyclic alcohol exhibits a unique structural framework that has garnered attention for its potential applications in synthetic chemistry and drug development. The compound's molecular architecture, featuring a bicyclo[2.2.1]heptane core substituted with a hydroxymethyl group and an isopropyl alcohol moiety, positions it as a versatile intermediate for various chemical transformations.

The structural complexity of bicyclo[2.2.1]heptan-2-ylpropan-2-ol makes it an intriguing candidate for exploring novel synthetic pathways and functional group modifications. In recent years, there has been growing interest in the development of heterocyclic compounds due to their diverse biological activities and pharmacological properties. The presence of the hydroxymethyl group in this compound allows for further derivatization, enabling the creation of more complex molecules with tailored functionalities.

Recent advancements in the field of medicinal chemistry have highlighted the importance of bicyclic scaffolds in drug design. These structures often exhibit enhanced metabolic stability and improved binding affinity to biological targets, making them valuable candidates for therapeutic applications. The compound CAS No. 2172216-34-9 aligns with this trend, offering a promising platform for the discovery of new pharmacophores.

One of the most compelling aspects of bicyclo[2.2.1]heptan-2-ylpropan-2-ol is its potential role as a building block in the synthesis of more complex natural products and bioactive molecules. Researchers have been exploring its utility in constructing polycyclic frameworks, which are frequently encountered in biologically relevant compounds. The flexibility provided by the bicyclic core allows for diverse conformational arrangements, which can be exploited to optimize interactions with biological targets.

The hydroxymethyl substituent on the bicyclo[2.2.1]heptan system also opens up possibilities for exploring different reaction pathways, including oxidation, reduction, and etherification reactions. These transformations can lead to a wide array of derivatives with varying electronic and steric properties, making the compound a valuable asset in synthetic organic chemistry.

In the context of drug discovery, CAS No. 2172216-34-9 has been studied for its potential as an intermediate in the synthesis of novel therapeutic agents. The bicyclic structure is known to mimic certain natural products that exhibit significant biological activity, such as anti-inflammatory and antimicrobial properties. By leveraging this scaffold, chemists aim to develop new molecules that can address unmet medical needs more effectively.

Furthermore, the compound's unique stereochemistry presents opportunities for developing enantiomerically pure compounds, which are often required for optimal pharmacological activity. The synthesis of such compounds requires careful consideration of reaction conditions and stereocontrol techniques, but the rewards can be substantial in terms of improving drug efficacy and safety profiles.

Recent studies have also explored the use of computational methods to predict the reactivity and biological activity of bicyclo[2.2.1]heptan-2-ylpropan-2-ol derivatives. These computational approaches have accelerated the drug discovery process by allowing researchers to screen large libraries of compounds virtual before conducting experimental synthesis. This integration of computational chemistry with traditional synthetic methods has significantly enhanced the efficiency of developing new therapeutic agents.

The versatility of CAS No. 2172216-34-9 extends beyond its role as a synthetic intermediate; it also serves as a model compound for understanding fundamental chemical principles related to heterocyclic chemistry and molecular recognition. By studying its reactivity and interactions with biological systems, researchers can gain insights into broader chemical phenomena that are relevant to drug design and development.

In conclusion, bicyclo[2.2.1]heptan-2-yloxylmethanol (CAS No: 2172116) is a multifaceted compound with significant potential in synthetic chemistry and pharmaceutical research Its unique structural features make it an attractive candidate for further exploration, offering opportunities for developing novel therapeutic agents and advancing our understanding of heterocyclic chemistry.